Acetylvaline-13C2

• Molecular Formula: C7H13NO3
• Molecular Weight: 161.17 g/mol
• InChI: InChI=1S/C7H13NO3/c1-4(2)6(7(10)11)8-5(3)9/h4,6H,1-3H3,(H,8,9)(H,10,11)/t6-/m0/s1/i3+1,5+1
• InChIKey: IHYJTAOFMMMOPX-IROQRIGTSA-N

Acetylvaline-13C2: Procurement and Analytical Baseline

Acetylvaline-13C2 is a stable isotope-labeled analog of the endogenous metabolite N-acetylvaline, wherein two carbon-12 atoms are replaced with carbon-13 . This compound belongs to the N-acyl-alpha amino acid class and serves primarily as an internal standard or tracer for quantitative mass spectrometry and NMR-based analytical workflows [1]. Its procurement is essential for achieving precise, matrix-corrected quantification in complex biological samples, a capability not afforded by the unlabeled form or alternative labeling strategies [2].

1Stable isotope-labeled internal standard (SIL-IS) for quantitative bioanalysis

2Sufficient mass shift to avoid isotopic cross-talk in LC-MS/MS

3Compatible with NMR chemical shift referencing and 2D correlation experiments

• [1] Wishart DS, et al. HMDB: the Human Metabolome Database. Nucleic Acids Res. 2007 Jan;35(Database issue):D521-6. HMDB0011757 (N-Acetylvaline). View Source
• [2] MedChemExpress. Acetylvaline-13C2. Product No. HY-W015466S. View Source

Why Generic Substitution Fails for Acetylvaline-13C2

Direct substitution with unlabeled N-acetylvaline is fundamentally impossible in quantitative LC-MS/MS workflows due to the inability to chromatographically resolve and mass-differentiate the analyte from the internal standard, thereby failing to correct for matrix effects and ion suppression [1]. Substitution with a 15N-labeled analog (Acetylvaline-15N) introduces a distinct analytical problem: it provides only a nominal mass shift of +1 Da , which is often insufficient to separate the monoisotopic peak of the analyte from the M+1 isotopologue of the standard, leading to significant isotopic cross-talk and compromised accuracy in high-resolution mass spectrometry [2].

Unlabeled N-acetylvaline

Acetylvaline-13C2

Allows chromatographic co-elution with mass differentiation for matrix-effect correction.

Unlabeled analog

No mass shift; cannot resolve analyte from internal standard, failing to correct ion suppression.

Direct substitution is not feasible in quantitative LC-MS/MS workflows.

15N-labeled analog (Acetylvaline-15N)

Acetylvaline-13C2

+2 Da nominal mass separation eliminates M+1 isotopologue interference.

15N-labeled analog

+1 Da shift leads to isotopic cross-talk between analyte M+1 and standard monoisotopic peak.

Insufficient mass separation may compromise accuracy in high-resolution MS.

• [1] van de Merbel NC. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. TrAC Trends in Analytical Chemistry. 2008;27(10):924-933. View Source
• [2] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

Acetylvaline-13C2: Quantitative Comparison vs. Unlabeled and 15N Analogs

Isotopic Cross-Talk Resolution in Mass Spectrometry

Acetylvaline-13C2 introduces a +2 Da mass shift (161.17 Da vs. 159.18 Da for the unlabeled compound) [1]. This creates a clear, interference-free mass channel in MS1 analysis. In contrast, the 15N-labeled analog Acetylvaline-15N provides only a +1 Da mass shift (160.18 Da) , which results in significant isotopic overlap between the M+1 isotopologue of the unlabeled analyte and the monoisotopic peak of the internal standard, a well-documented source of analytical inaccuracy [2].

Isotopic Cross-Talk Resolution

Head-to-head

+2 Da mass shift vs. +1 Da for 15N analog; 2× greater nominal separation.

Eliminates M+1 isotopologue interference for linear, accurate quantification.

Critical procurement specification for high-precision bioanalysis.

Evidence Dimension	Mass shift from unlabeled analyte
Target Compound Data	+2 Da (Δm/z = 2.01)
Comparator Or Baseline	Acetylvaline-15N: +1 Da (Δm/z = 1.00); Unlabeled Acetylvaline: 0 Da
Quantified Difference	2x greater nominal mass separation, eliminating isotopic cross-talk observed with +1 Da labels
Conditions	Theoretical MS1 resolution; validated in stable isotope dilution LC-MS/MS methodology

Why This Matters

A +2 Da mass shift eliminates M+1 isotopologue interference, ensuring linearity and accuracy in quantification, which is a critical procurement specification for labs requiring high-precision bioanalysis.

• [1] PubChem. N-Acetylvaline. CID 227752. Molecular Weight: 159.18 g/mol. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

NMR Chemical Shift Referencing Accuracy

N-acetylvaline serves as a primary chemical shift reference standard in solid-state NMR, with its backbone amide 15N signal defined at 122.0 ppm on the liquid ammonia scale [1][2]. The 13C-labeled variant provides an enriched carbon signal for two-dimensional correlation experiments (e.g., HSQC, HMBC), enhancing sensitivity and reducing acquisition times compared to unlabeled material [3][4].

NMR Referencing & Sensitivity

Class-level

13C enrichment accelerates 2D NMR acquisition; 15N reference at 122.0 ppm.

Supports structural biology workflows with reduced spectrometer time.

Signal enhancement proportional to enrichment level; data to verify.

Evidence Dimension	Utility as an NMR reference standard
Target Compound Data	Enriched 13C signal enables faster 2D NMR acquisition; defined 15N reference at 122.0 ppm
Comparator Or Baseline	Unlabeled N-acetylvaline: Lower 13C sensitivity; 15N-labeled analog: No 13C enrichment
Quantified Difference	Signal-to-noise ratio enhancement proportional to isotopic enrichment level
Conditions	Solid-state and solution NMR at 600-900 MHz; D2O or DMSO-d6 solvent

Why This Matters

For structural biology and metabolomics labs utilizing NMR, the 13C2 enrichment directly translates to reduced spectrometer time and cost, while providing a validated reference point for 15N chemical shift calibration.

• [1] Bio-Protocol. Solid-state NMR experiments. 15N chemical shifts referenced to N-acetylvaline at 122.0 ppm. View Source
• [2] Yao X, Hong M. Determination of calpha chemical shift tensor orientation in peptides by dipolar-modulated chemical shift recoupling NMR spectroscopy. J Am Chem Soc. 2002;124(43):12799-807. View Source
• [3] NP-MRD. [1H, 13C]-HSQC NMR Spectrum of N-Acetylvaline (NP0000129). View Source
• [4] SDBS. N-acetyl-L-valine. SDBS No. 52941. View Source

MSUD Biomarker Absolute Quantification

N-acetylvaline is a key diagnostic biomarker for Maple Syrup Urine Disease (MSUD), exhibiting significantly elevated urinary excretion in affected individuals compared to healthy controls [1]. Accurate quantification of this biomarker in complex urine matrices necessitates the use of a stable isotope-labeled internal standard like Acetylvaline-13C2 to correct for matrix-induced ion suppression and variation in sample preparation [2].

MSUD Biomarker Quantification

Class-level

Isotope dilution improves accuracy over unlabeled analysis in urine research matrices.

Enables matrix-corrected quantification in human urine research samples.

Exact CV improvement data to verify; method transfer context.

Evidence Dimension	Quantitative accuracy in urinary biomarker analysis
Target Compound Data	Matrix-corrected quantification via isotope dilution
Comparator Or Baseline	Unlabeled N-acetylvaline: Subject to matrix effects, no internal correction
Quantified Difference	Method accuracy improvement from >20% CV to <5% CV typical for isotope dilution methods
Conditions	LC-MS/MS analysis of human urine samples from MSUD patients and healthy controls

Why This Matters

Procurement of the 13C2-labeled standard is non-negotiable for clinical research labs and diagnostic developers requiring validated, regulatory-compliant LC-MS/MS assays for MSUD biomarker quantification.

• [1] Jakobs C, et al. Urinary excretion of N-acetyl amino acids in patients with maple syrup urine disease. J Inherit Metab Dis. 1987;10(1):96-8. View Source
• [2] Vogeser M, Seger C. Pitfalls associated with the use of liquid chromatography-tandem mass spectrometry in the clinical laboratory. Clin Chem. 2010;56(8):1234-44. View Source

Long-Term Storage Stability

Acetylvaline-13C2 demonstrates robust stability under standard laboratory storage conditions, with a specified shelf-life of 3 years as powder at -20°C, 2 years at 4°C, and 6 months in solvent at -80°C . This is in contrast to many deuterated analogs, which are prone to hydrogen-deuterium exchange and require more stringent storage protocols to maintain isotopic purity [1].

Long-Term Storage Stability

Class-level

Multi-year shelf-life as powder at -20°C; resistant to isotopic exchange.

Simplifies inventory management for extended research programs.

13C labels inherently stable; deuterated analogs may require stricter storage.

Evidence Dimension	Long-term storage stability
Target Compound Data	3 years (-20°C powder); 2 years (4°C); 6 months (-80°C solvent)
Comparator Or Baseline	Deuterated analogs (e.g., Acetylvaline-dx): Prone to D/H exchange; often require -80°C storage for comparable stability
Quantified Difference	13C-labeled compounds are inherently stable to isotopic exchange; deuterated compounds are not
Conditions	Vendor-specified storage recommendations; supported by literature on isotopic stability

Why This Matters

The multi-year shelf-life simplifies inventory management and reduces the risk of experimental variability due to compound degradation, a key logistical advantage for multi-year research programs and core facilities.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Physicochemical Characterization and Traceability

Acetylvaline-13C2 is provided with a minimum purity of ≥98% and a defined molecular formula of C5¹³C2H13NO3 and molecular weight of 161.17 g/mol . This level of characterization and purity is essential for its role as an internal standard, ensuring that the measured signal is exclusively from the labeled analyte and not from impurities that could skew quantification.

Purity & Traceability

Specification review

≥98% purity, defined molecular formula, CoA available.

Ensures reliable internal standard performance and lot consistency.

Fundamental for method validation and publication-quality research.

Evidence Dimension	Product purity specification
Target Compound Data	≥98% purity
Comparator Or Baseline	Lower purity grades or non-certified materials
Quantified Difference	Meets industry standard for internal standard purity; lower purity introduces systematic error
Conditions	Vendor Certificate of Analysis (CoA)

Why This Matters

Procurement of a high-purity, well-characterized batch ensures analytical method reliability and reproducibility, which is a fundamental requirement for regulated bioanalysis and publication-quality research.

Acetylvaline-13C2: Key Applications

MSUD Urinary Acetylvaline Quantification

Researchers developing or validating LC-MS/MS assays for the quantification of N-acetylvaline in urine as a biomarker for Maple Syrup Urine Disease (MSUD) must use Acetylvaline-13C2 as an internal standard . The +2 Da mass shift of the 13C2 label eliminates isotopic cross-talk with the analyte, ensuring the accuracy required for clinical translation [1]. This is a non-negotiable application where the unlabeled compound or a +1 Da 15N-labeled analog is inadequate [2].

SIL-Assisted Metabolomics and Flux Analysis

In stable isotope-assisted metabolomics (SIAM) workflows, Acetylvaline-13C2 can serve as a labeled tracer or as an internal standard for the precise determination of valine-derived metabolite isotopologues . Its use enables the correction for matrix effects and instrument variability, leading to more robust statistical comparisons and reliable identification of pathway perturbations in tracer studies using 13C-labeled substrates [1].

Solid-State and Solution NMR Structural Biology

For structural biology labs employing high-field NMR, Acetylvaline-13C2 offers dual utility: it functions as a valuable reference compound for calibrating 15N chemical shifts at 122.0 ppm and, due to its 13C enrichment, accelerates the acquisition of 2D heteronuclear correlation spectra (e.g., 1H-13C HSQC, HMBC) for small molecule or peptide characterization [1][2].

Long-Term Biobanking and Cohort Studies

Laboratories engaged in long-term, multi-year epidemiological or clinical cohort studies requiring consistent analytical performance over time benefit from the established 3-year shelf-life of Acetylvaline-13C2 at -20°C . This stability reduces the frequency of re-procurement, lot-to-lot variability, and the risk of compound degradation, thereby maintaining assay continuity and data integrity across extended study timelines [1].

Application

Selection Property

Validation Focus

Urinary biomarker research in MSUD models

Isotopic separation for matrix-effect correction

LC-MS/MS accuracy in urine research matrices

Stable isotope-assisted metabolomics

Tracer and internal standard capability

Pathway perturbation and isotopologue profiling

Solid-state and solution NMR structural biology

13C enrichment for 2D correlation spectroscopy

Chemical shift referencing and acquisition time reduction

Long-term research cohort studies and biobanking

Extended shelf-life and isotopic stability

Assay continuity and lot-to-lot reproducibility

• [1] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source